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Compound of Interest

Compound Name: Ethyl isonicotinate

Cat. No.: B042127

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1570-45-2

Introduction

Ethyl isonicotinate, also known as ethyl 4-pyridinecarboxylate, is a pyridine derivative of
significant interest in the fields of organic synthesis and medicinal chemistry.[1][2] It serves as a
versatile precursor for the synthesis of a wide array of more complex molecules, including
active pharmaceutical ingredients (APIs).[1][3] This technical guide provides an in-depth
overview of the chemical and physical properties of ethyl isonicotinate, detailed experimental
protocols for its synthesis and purification, and an exploration of its role in the development of
therapeutic agents.

Chemical and Physical Properties

Ethyl isonicotinate is a clear, colorless to light brown liquid.[2][4] It is characterized by the
presence of a pyridine ring with an ethoxycarbonyl group at the 4-position. This structure
imparts specific chemical reactivity and physical characteristics that are crucial for its
application in synthesis.[5]

Data Presentation: Physicochemical Properties
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Property Value References

CAS Number 1570-45-2 (1116171

Molecular Formula CsHsNO2 [8]

Molecular Weight 151.16 g/mol [8]
Clear colorless to light brown

Appearance . [2][4]
liquid

Melting Point 23°C [4]

N ) 220 °C at 760 mmHg; 92 °C at

Boiling Point [81[9]
8 mmHg

Density 1.009 g/mL at 25 °C [8]

Refractive Index (n20/D)

1.501

[8]

Flash Point 87 °C (188.6 °F) - closed cup [9]
Soluble in organic solvents like

Solubility ethanol and ether; less soluble  [5]
in water.

pKa 3.45 (+1) at 25°C [4]
MCRPKBUFXAKDKI-

InChl Key [5]
UHFFFAOYSA-N

SMILES CCOC(=0O)clcenccl [8]

Experimental Protocols

The most common method for the synthesis of ethyl isonicotinate is the Fischer esterification
of isonicotinic acid with ethanol in the presence of an acid catalyst.[3] Variations of this method
aim to improve yield, purity, and environmental friendliness.

Synthesis of Ethyl Isonicotinate from Isonicotinic Acid

Objective: To synthesize ethyl isonicotinate via acid-catalyzed esterification.
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Materials:

e |sonicotinic acid

e Absolute ethanol

o Concentrated sulfuric acid (or thionyl chloride)
o Toluene (optional, as an azeotropic agent)

e Sodium bicarbonate solution (saturated)

e Anhydrous magnesium sulfate

o Diethyl ether

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, suspend isonicotinic acid in an excess of absolute ethanol.

o Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to
the stirred suspension. Alternatively, for a higher yield, thionyl chloride can be used, which
first converts the carboxylic acid to the more reactive acyl chloride.

» Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
excess acid by carefully adding a saturated solution of sodium bicarbonate until
effervescence ceases.

o Extraction: Extract the agueous mixture with diethyl ether. Combine the organic layers.

» Drying and Evaporation: Dry the combined organic extracts over anhydrous magnesium
sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.
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 Purification: The crude ethyl isonicotinate can be purified by vacuum distillation to yield a
pure, colorless liquid.

Visualizing the Synthesis and Purification Workflow
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Caption: Workflow for the synthesis and purification of ethyl isonicotinate.
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Role in Drug Development and Signaling Pathways

Ethyl isonicotinate is not typically a pharmacologically active molecule itself. Instead, its
significance lies in its role as a key intermediate in the synthesis of various drugs.[1][3] While
there is no direct evidence of ethyl isonicotinate modulating specific signaling pathways, it
serves as a foundational scaffold for molecules that do.

For instance, derivatives of isonicotinic acid have been investigated for their anti-inflammatory
properties, which are linked to the inhibition of reactive oxygen species (ROS) that can trigger
inflammatory signaling cascades.[10] Furthermore, the anti-tuberculosis drug isoniazid, a
derivative of isonicotinic acid, has been shown to cause post-translational modification of
histones, leading to the activation of the PISK/Akt/mTOR signaling pathway in liver cancer cells.
[11]

To illustrate this precursor-product relationship, the synthesis of Ceftaroline fosamil, an
advanced-generation cephalosporin antibiotic, utilizes an intermediate derived from ethyl
isonicotinate.[3] Ceftaroline exerts its antibacterial effect by inhibiting penicillin-binding
proteins (PBPs), which are essential for bacterial cell wall synthesis.

lllustrative Pathway: Ethyl Isonicotinate as a Precursor
to a PBP Inhibitor

The following diagram illustrates the conceptual link between ethyl isonicotinate as a starting
material and the ultimate mechanism of action of a drug synthesized from it.
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Caption: Conceptual pathway from ethyl isonicotinate to a PBP inhibitor.

Conclusion

Ethyl isonicotinate is a chemical compound with well-defined properties and established
synthetic routes. Its primary value to researchers and drug development professionals lies in its
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utility as a versatile building block for the creation of novel, biologically active molecules.[2]
While not directly acting on signaling pathways, its role as a precursor is critical for the
development of drugs that target a wide range of biological processes. A thorough
understanding of its chemistry is therefore essential for its effective application in
pharmaceutical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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